Cas no 225648-21-5 (2-(4-Methoxyphenyl)benzobthiophen-6-ol)

• Product Name: 2-(4-Methoxyphenyl)benzobthiophen-6-ol
• CAS No: 225648-21-5
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 67084
• PubChem ID: 9837988
• Update Time: 2025-05-20

2-(4-Methoxyphenyl)benzobthiophen-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)benzo[b]thiophen-6-ol
• 2-(4-Methoxyphenyl)benzo[b]thiophene-6-ol
• 2-(4-METHOXY PHENYL)BENZOTHIOPHENE-6-OL
• 2-(4-methoxyphenyl)-1-benzothiophen-6-ol
• 2-(2-NITROPHENOXY)PROPANOHYDRAZIDE
• VZUFJMKTXKURRI-UHFFFAOYSA-N
• SCHEMBL498648
• SY316046
• FT-0682575
• 2-(4-Methoxyphenyl)-1-benzothiophene-6-ol
• 2-(4-Methoxyphenyl)-6-Hydroxybenzo[b]thiophene
• 2-(4-METHOXY-PHENYL)-BENZO[B]THIOPHEN-6-OL
• 2-(4-METHOXYPHENYL)BENZOTHIOPHENE-6-OL
• 2-(4-methoxyphenyl)benzothiophen-6-ol
• DTXSID50431623
• A4834
• 225648-21-5
• MFCD08458403
• AKOS015851871
• DB-027465
• 2-(4-Methoxyphenyl)benzobthiophen-6-ol

• MDL： MFCD08458403
• Inchi： 1S/C15H12O2S/c1-17-13-6-3-10(4-7-13)14-8-11-2-5-12(16)9-15(11)18-14/h2-9,16H,1H3
• InChI Key： VZUFJMKTXKURRI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C=C1C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 256.05600
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.276
• PSA: 57.70000
• LogP: 4.28250

2-(4-Methoxyphenyl)benzobthiophen-6-ol Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(4-Methoxyphenyl)benzobthiophen-6-ol

Introduction to 2-(4-Methoxyphenyl)benzobthiophen-6-ol (CAS No. 225648-21-5)

2-(4-Methoxyphenyl)benzobthiophen-6-ol, also known by its CAS number 225648-21-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The presence of the methoxy group on the phenyl ring and the hydroxyl group on the benzothiophene scaffold contributes to its unique chemical and biological properties.

The structural formula of 2-(4-Methoxyphenyl)benzobthiophen-6-ol is C₁₆H₁₄O₂S, with a molecular weight of approximately 278.35 g/mol. The compound's structure includes a benzothiophene core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with a thiophene ring. The methoxy group at the para position of the phenyl ring and the hydroxyl group at the 6-position of the benzothiophene ring are key functional groups that influence its reactivity and biological activity.

2-(4-Methoxyphenyl)benzobthiophen-6-ol has been extensively studied for its potential as a lead compound in drug discovery. Recent research has focused on its anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(4-Methoxyphenyl)benzobthiophen-6-ol could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-Methoxyphenyl)benzobthiophen-6-ol has demonstrated potent antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a valuable target for further investigation in the development of antioxidant therapies.

The anticancer potential of 2-(4-Methoxyphenyl)benzobthiophen-6-ol has also been explored in several studies. Preclinical data indicate that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Moreover, it has been shown to inhibit cell proliferation and migration in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. These findings highlight the potential of 2-(4-Methoxyphenyl)benzobthiophen-6-ol as a novel anticancer agent.

Beyond its therapeutic applications, 2-(4-Methoxyphenyl)benzobthiophen-6-ol is also of interest in materials science due to its unique optical properties. The presence of the benzothiophene core and the hydroxyl group can influence the electronic structure and photophysical properties of the molecule, making it suitable for use in organic electronics and photovoltaic devices. Recent advancements in materials science have led to the development of new materials incorporating this compound for applications such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-(4-Methoxyphenyl)benzobthiophen-6-ol (CAS No. 225648-21-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its importance in both academic and industrial settings.